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Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

Get Quote

Basic Properties and Specifications

The table below summarizes the key chemical and physical properties of 2-Bromobutanenitrile (CAS

41929-78-6) gathered from the search results.

Property Value / Description

CAS Number 41929-78-6 [1] [2] [3]

Molecular Formula C₄H₆BrN [1] [2] [3]

Molecular Weight 148.00 g/mol [1] [2] [3]

Density 1.458 g/cm³ [2] [4]

Boiling Point 149.2 °C (at 760 mmHg) [2] [4]

Flash Point 44.0 °C [2] [4]

Purity 97% (as reported by suppliers) [4]

Refractive Index 1.467 [2] [4]
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Safety Information

2-Bromobutanenitrile is a hazardous chemical. The identified GHS Hazard Statements include [3]:

H301: Toxic if swallowed.

H314: Causes severe skin burns and eye damage.
H315: Causes skin irritation.

H319: Causes serious eye irritation.
H335: May cause respiratory irritation.

How to Proceed with Purity Analysis

Since the search results lack specific experimental data for purity analysis, here are suggested pathways and

standard techniques you can use to establish them.

Consult Supplier Certificates: The first step should always be to obtain the Certificate of Analysis
(CoA) from the commercial supplier, which provides lot-specific purity data obtained using validated

methods [4].
Establish In-House Protocols: For independent verification, you can implement standard analytical

techniques. The workflow below outlines the logical relationship between these methods.

Purity Analysis of
2-Bromobutanenitrile

Chromatographic Methods Spectroscopic Methods Physical Constant
Measurement

Gas Chromatography (GC)
- Determines volatile impurity profile

- Quantitative main peak area

High-Performance Liquid
Chromatography (HPLC)

- Detects non-volatile impurities
- Uses UV detection for quantitation

Nuclear Magnetic Resonance (NMR)
- 1H NMR confirms structure identity
- Integrates protons for quantitation

Refractive Index
- Compares measured value
with literature 1.467  [2] [4]
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Suggested Sources for Detailed Data

To acquire the experimental data your guide requires, consider these approaches:

Search scientific literature databases like SciFinder or Reaxys, which index journal articles and

often include detailed experimental sections for synthesis and analysis.
Examine patent documents, especially the examples section. US3941827 [1] is referenced for

synthesis and may contain analytical data.
Contact chemical suppliers directly to request technical data sheets or analytical reports that are

more detailed than public website information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 2-bromobutanenitrile synthesis [chemicalbook.com]

2. 2-bromobutanenitrile | CAS#:41929-78-6 [chemsrc.com]

3. 2-bromobutanenitrile | 41929-78-6 [amp.chemicalbook.com]

4. 2-Bromobutanenitrile [lookchem.com]

To cite this document: Smolecule. [2-Bromobutanenitrile purity analysis]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1921756#2-bromobutanenitrile-purity-

analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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